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Compound of Interest

Compound Name: 19-hydroxybaccatin III

Cat. No.: B197904 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides immediate, essential safety and logistical information for the handling

of 19-hydroxybaccatin III. The following procedural guidance is based on best practices for

managing cytotoxic compounds in a laboratory setting. Given that a specific Safety Data Sheet

(SDS) for 19-hydroxybaccatin III is not readily available through public searches, these

recommendations are founded on the general principles of handling potent pharmacologically

active substances and precursors to chemotherapeutic agents.

Compound Identification and Properties
A summary of the known physical and chemical properties of 19-hydroxybaccatin III is
provided below.

Property Value

Chemical Name 19-Hydroxybaccatin III

CAS Number 78432-78-7[1][2]

Molecular Formula C₃₁H₃₈O₁₂[1][3]

Molecular Weight 602.6 g/mol [1][3]

Appearance Powder[1]
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Hazard Assessment and Control
As a precursor to the chemotherapeutic drug paclitaxel, 19-hydroxybaccatin III should be

handled as a potent cytotoxic compound. Potential hazards include carcinogenicity,

mutagenicity, and teratogenicity. The primary routes of exposure are inhalation of the powder,

dermal contact, and ingestion.

The hierarchy of controls should be implemented to minimize exposure. The following diagram

illustrates this approach.

Elimination
(Not Feasible)

Substitution
(Not Feasible)

Engineering Controls
(Fume Hood, BSC)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Gown, Respirator)

Click to download full resolution via product page

Figure 1: Hierarchy of controls for managing exposure to 19-hydroxybaccatin III.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 19-hydroxybaccatin III. All PPE should be

donned before entering the designated handling area and removed before exiting.
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PPE Item Specification

Gloves

Double-gloving with chemotherapy-rated nitrile

gloves is required. Change gloves immediately if

contaminated.

Gown

A disposable, solid-front, back-closing gown

made of a low-permeability fabric. Cuffs should

be tucked into the outer gloves.

Eye Protection Chemical splash goggles and a full-face shield.

Respiratory Protection

For handling the powder, a NIOSH-approved

N95 or higher-level respirator is necessary to

prevent inhalation.[4]

Operational Plan: Step-by-Step Handling
Procedures
The following workflow outlines the key stages of handling 19-hydroxybaccatin III, from

receipt to disposal.

Receiving
- Inspect package integrity
- Don single pair of gloves

Storage
- Designated, labeled, and

  ventilated area
- Secure access

Preparation
- In a certified chemical

  fume hood or BSC
- Don full PPE

Weighing
- On a tared, contained surface

- Use anti-static techniques

Solubilization
- Add solvent slowly

- Avoid splashing

Experimental Use
- Maintain containment
- Label all containers

Decontamination
- Clean work surfaces with

  appropriate agent (e.g., 0.5%
  sodium hypochlorite)

Waste Disposal
- Segregate cytotoxic waste

- Use labeled, sealed containers

Click to download full resolution via product page

Figure 2: Workflow for the safe handling of 19-hydroxybaccatin III.

Experimental Protocols:

Preparation of Stock Solutions:

Work within a certified chemical fume hood or Class II Biological Safety Cabinet (BSC).[4]

Cover the work surface with a disposable, plastic-backed absorbent pad.[5]
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Don all required PPE as specified in the table above.

To minimize powder dispersal, if possible, procure the compound in pre-weighed vials.[4]

If weighing is necessary, do so on a tared, contained surface within the fume hood. Use a

dedicated set of utensils.

Carefully add the desired solvent to the vessel containing the 19-hydroxybaccatin III
powder.

Ensure the container is securely capped and mix gently to dissolve.

Clearly label the resulting solution with the compound name, concentration, solvent, date,

and "Cytotoxic."

Spill Management Plan
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

contamination.
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Spill Size Procedure

Small Spill (<5 mL or <5 g)

1. Alert personnel in the immediate area. 2. If

not already worn, don full PPE, including a

respirator for powder spills. 3. Gently cover a

powder spill with damp absorbent material to

avoid aerosolization.[4] 4. For liquid spills, cover

with absorbent pads from a cytotoxic spill kit. 5.

Clean the area with a suitable decontaminating

agent (e.g., 0.5% sodium hypochlorite), followed

by a rinse with water.[4] 6. Collect all

contaminated materials in a designated

cytotoxic waste container.

Large Spill (>5 mL or >5 g)

1. Evacuate the area immediately. 2. Alert the

institutional safety officer. 3. Restrict access to

the contaminated area. 4. Allow for trained

emergency response personnel to manage the

cleanup.

Disposal Plan
All materials contaminated with 19-hydroxybaccatin III are considered cytotoxic waste and

must be disposed of according to institutional and local regulations.

Solid Waste:

Includes contaminated gloves, gowns, absorbent pads, and empty vials.

Place in a designated, puncture-resistant, and clearly labeled cytotoxic waste container

with a lid.[6] The container should be lined with a thick, yellow plastic bag marked with the

cytotoxic symbol.

Liquid Waste:

Collect in a dedicated, sealed, and shatter-resistant container.
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The container must be clearly labeled as "Cytotoxic Liquid Waste" and include the name of

the compound.

Sharps Waste:

Needles, syringes, and other contaminated sharps must be placed in a designated,

puncture-proof cytotoxic sharps container.[7]

Final Disposal:

Cytotoxic waste must be segregated from other waste streams.[8]

Disposal should be carried out by a licensed hazardous waste contractor, typically via

high-temperature incineration.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. pharmaffiliates.com [pharmaffiliates.com]

3. 19-hydroxybaccatin III | C31H38O12 | CID 5318151 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. campuscore.ariel.ac.il [campuscore.ariel.ac.il]

5. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]

6. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]

7. edu.cdhb.health.nz [edu.cdhb.health.nz]

8. danielshealth.ca [danielshealth.ca]

9. trikonclinicalwaste.co.uk [trikonclinicalwaste.co.uk]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
19-Hydroxybaccatin III]. BenchChem, [2025]. [Online PDF]. Available at:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.trikonclinicalwaste.co.uk/cytotoxic-waste-management-safe-storage-handling-and-disposal-practices/
https://www.benchchem.com/product/b197904?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/19-hydroxybaccatin-iii-cas-78432-78-7-151659.html
https://www.pharmaffiliates.com/en/78432-78-7-19-hydroxybaccatin-iii-paphy000258.html
https://pubchem.ncbi.nlm.nih.gov/compound/19-Hydroxybaccatin-III
https://pubchem.ncbi.nlm.nih.gov/compound/19-Hydroxybaccatin-III
https://campuscore.ariel.ac.il/wp/safety/wp-content/uploads/sites/124/2024/06/Safety-in-the-Workplace-Using-Cytotoxic-Substances-07-01-017.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://riskmanagement.sites.olt.ubc.ca/files/2021/09/CHEM-SWP-007-Cytotoxic-Substances-Waste-Management.pdf
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.trikonclinicalwaste.co.uk/cytotoxic-waste-management-safe-storage-handling-and-disposal-practices/
https://www.benchchem.com/product/b197904#personal-protective-equipment-for-handling-19-hydroxybaccatin-iii
https://www.benchchem.com/product/b197904#personal-protective-equipment-for-handling-19-hydroxybaccatin-iii
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b197904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b197904#personal-protective-equipment-for-handling-
19-hydroxybaccatin-iii]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b197904#personal-protective-equipment-for-handling-19-hydroxybaccatin-iii
https://www.benchchem.com/product/b197904#personal-protective-equipment-for-handling-19-hydroxybaccatin-iii
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b197904?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b197904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

